Cas no 113698-50-3 (4H-1,2,4-Triazol-4-amine,3,5-bis(methylthio)-N-[(5-nitro-2-furanyl)methylene]-)
113698-50-3 structure
Product Name:4H-1,2,4-Triazol-4-amine,3,5-bis(methylthio)-N-[(5-nitro-2-furanyl)methylene]-
CAS No:113698-50-3
MF:C9H9N5O3S2
MW:299.329457998276
CID:145317
PubChem ID:9577118
Update Time:2025-04-19
4H-1,2,4-Triazol-4-amine,3,5-bis(methylthio)-N-[(5-nitro-2-furanyl)methylene]- Chemical and Physical Properties
Names and Identifiers
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- 4H-1,2,4-Triazol-4-amine,3,5-bis(methylthio)-N-[(5-nitro-2-furanyl)methylene]-
- (E)-N-[3,5-bis(methylsulfanyl)-1,2,4-triazol-4-yl]-1-(5-nitrofuran-2-yl)methanimine
- 3,5-Bis(methylthio)-N-((5-nitro-2-furanyl)methylene)-4H-1,2,4-triazol-4-amine
- BRN 5828681
- 4H-1,2,4-Triazol-4-amine, 3,5-bis(methylthio)-N-((5-nitro-2-furanyl)methylene)-
- DTXSID30150527
- 113698-50-3
-
- Inchi: 1S/C9H9N5O3S2/c1-18-8-11-12-9(19-2)13(8)10-5-6-3-4-7(17-6)14(15)16/h3-5H,1-2H3/b10-5+
- InChI Key: IIHSMWGWBKNGIF-BJMVGYQFSA-N
- SMILES: S(C)C1=NN=C(N1/N=C/C1=CC=C([N+](=O)[O-])O1)SC
Computed Properties
- Exact Mass: 299.01487
- Monoisotopic Mass: 299.01468151g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 153Ų
Experimental Properties
- PSA: 99.35
4H-1,2,4-Triazol-4-amine,3,5-bis(methylthio)-N-[(5-nitro-2-furanyl)methylene]- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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